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Compound of Interest

Compound Name: 2,2-Dimethylpropiophenone

Cat. No.: B1678491

Essential Safety and Handling Guide for 2,2-
Dimethylpropiophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,2-
Dimethylpropiophenone in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

Hazard Identification and Physical Properties

2,2-Dimethylpropiophenone is a combustible liquid that can cause skin and eye irritation.[1] It
Is crucial to be aware of its physical and chemical properties to handle it safely.
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Property Value

CAS Number 938-16-9

Molecular Formula C11H140

Molecular Weight 162.23 g/mol

Appearance Liquid

Boiling Point 219-222 °C

Density 0.97 g/mL at 25 °C

Flash Point 87 °C (188.6 °F) - closed cup[1]

Hazard Classification Category
Flammable Liquids Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 2,2-Dimethylpropiophenone.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Butyl rubber or Viton™ are
recommended for ketones and
aromatic compounds).[2] Nitrile
gloves may be suitable for
incidental contact but should
be changed immediately upon

contamination.[2]

Prevents skin contact and
irritation. Aromatic ketones can
degrade some common glove

materials.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1]

Protects eyes from splashes
and vapors which can cause

serious irritation.

Skin and Body Protection

Laboratory coat.

Protects skin and personal

clothing from splashes.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with organic vapor cartridges
(e.g., N95) is required.[1]

Prevents inhalation of vapors
which can cause respiratory

irritation.

Safe Handling Protocol

A systematic approach to handling 2,2-Dimethylpropiophenone is essential to minimize risk.

Preparation and Engineering Controls

o Designated Area: Conduct all work with 2,2-Dimethylpropiophenone in a designated area,

such as a chemical fume hood, to control vapor exposure.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

» Spill Kit: Have a chemical spill kit readily available that is appropriate for flammable liquids.
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Step-by-Step Handling Procedure

Don PPE: Before handling the chemical, put on all required personal protective equipment
as specified in the table above.

Inspect Container: Check the container for any signs of damage or leaks before opening.

Dispensing: Carefully dispense the required amount of 2,2-Dimethylpropiophenone,
avoiding splashing. Use a funnel for transfers between containers.

Keep Containers Closed: Keep the primary container and any temporary containers tightly
sealed when not in use to prevent the release of vapors.

Avoid Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]

Post-Handling: After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 2,2-Dimethylpropiophenone and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Waste Container: Collect all waste containing 2,2-Dimethylpropiophenone in a designated,
properly labeled, and sealed hazardous waste container. The container must be compatible
with flammable aromatic ketones.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2,2-Dimethylpropiophenone," and a list of any other constituents.

Segregation: Do not mix this waste with other waste streams unless compatibility has been
verified. Specifically, keep it separate from strong oxidizing agents.

Step-by-Step Disposal Procedure

Collection: During your experiment, collect all liquid waste containing 2,2-
Dimethylpropiophenone, including rinsates from cleaning contaminated glassware, in the
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designated hazardous waste container.

e Solid Waste: Dispose of any contaminated solid waste (e.g., gloves, absorbent pads) in a
separate, clearly labeled solid hazardous waste container.

o Storage: Store the hazardous waste container in a designated satellite accumulation area
that is well-ventilated and away from sources of ignition.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional and local regulations for hazardous waste disposal.[4]

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and disposing of 2,2-
Dimethylpropiophenone.
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Caption: Workflow for Safely Handling 2,2-Dimethylpropiophenone.
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Caption: Step-by-Step Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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